![molecular formula C15H13BrN6O3S B2938710 2-(4-bromophenyl)-N-(3-(methylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide CAS No. 1396863-61-8](/img/structure/B2938710.png)
2-(4-bromophenyl)-N-(3-(methylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-bromophenyl)-N-(3-(methylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a tetrazole derivative and has been found to exhibit various biological activities.
Scientific Research Applications
Aldose Reductase Inhibitors with Antioxidant Activity
Research led by P. Alexiou and V. Demopoulos (2010) explored the synthesis of tetrazole, methylsulfonylamide, and other derivatives for their application as aldose reductase inhibitors (ARIs), which are relevant in managing diabetic complications. The study synthesized compounds based on bioisosteric principles, with some exhibiting potent ARI activity and significant antioxidant potential. This work underscores the compound's potential in therapeutic interventions against oxidative stress-related diseases, including diabetes complications (Alexiou & Demopoulos, 2010).
Crystal Structure and COX-2 Inhibition
Another study by B. J. Al-Hourani et al. (2015) detailed the crystal structure of tetrazole derivatives, examining their interactions within the active site of the cyclooxygenase-2 enzyme. This study provides insights into the structural requirements for COX-2 inhibition, highlighting the compound's potential as a lead for developing anti-inflammatory agents (Al-Hourani et al., 2015).
Antimicrobial Activities
The synthesis and evaluation of antimicrobial activities of novel compounds grafted on tetrahydrobenzothiophenes were explored by M. Babu, K. Pitchumani, and P. Ramesh (2013). This research demonstrates the compound's relevance in creating biologically active molecules with significant antimicrobial properties, offering pathways for new antimicrobial drug development (Babu, Pitchumani, & Ramesh, 2013).
Antiprotozoal Agents
Research on novel dicationic imidazo[1,2-a]pyridines, including tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents by M. Ismail et al. (2004), highlights the compound's utility in developing treatments against protozoal infections. This study shows significant in vitro and in vivo activity against protozoal strains, suggesting a promising avenue for antiprotozoal drug development (Ismail et al., 2004).
properties
IUPAC Name |
2-(4-bromophenyl)-N-[3-(methanesulfonamido)phenyl]tetrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN6O3S/c1-26(24,25)20-12-4-2-3-11(9-12)17-15(23)14-18-21-22(19-14)13-7-5-10(16)6-8-13/h2-9,20H,1H3,(H,17,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSBGTVHXQNEPJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-bromophenyl)-N-(3-(methylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.